Cas no 2680780-84-9 (tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate
• CAS No: 2680780-84-9
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5910343
• PubChem ID: 165920498
• Update Time: 2025-08-05

tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680780-84-9
• EN300-28283770
• tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate

• Inchi： 1S/C16H20N2O2/c1-11-9-12(10-17)5-8-14(11)18(13-6-7-13)15(19)20-16(2,3)4/h5,8-9,13H,6-7H2,1-4H3
• InChI Key： GPBGRBDIEGZAHI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=CC(C#N)=CC=1C)C1CC1)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate

Introduction to Tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate (CAS No. 2680780-84-9)

Tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate, with the chemical formula C₁₄H₁₅N₃O₂ and CAS number 2680780-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate features a tert-butyl group attached to the carbamate moiety, which enhances its stability and reactivity. The presence of a cyano group at the 4-position of the phenyl ring and a methyl substituent at the 2-position introduces additional electronic and steric effects, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of carbamate derivatives. The tert-butyl group not only provides steric hindrance but also influences the solubility and metabolic stability of the compound, making it an attractive candidate for drug development. Furthermore, the cyano group can participate in various chemical transformations, including nucleophilic addition reactions, which are crucial for constructing more intricate molecular architectures.

One of the most compelling aspects of tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate is its utility in the synthesis of biologically active compounds. For instance, researchers have utilized this compound as a key intermediate in the development of novel therapeutic agents targeting various disease pathways. The structural features of this carbamate derivative allow for selective modifications, enabling chemists to fine-tune its properties for specific applications.

Recent studies have highlighted the importance of carbamates in medicinal chemistry, particularly in the design of small-molecule inhibitors. The ability to incorporate functional groups such as cyano and methyl substituents into a carbamate backbone provides a scaffold that can interact with biological targets in a highly specific manner. This has led to the discovery of several promising candidates for treating conditions such as inflammation, cancer, and neurological disorders.

The synthesis of tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, making this compound more accessible for further investigation. Additionally, computational methods have been employed to predict and optimize reaction pathways, further enhancing the efficiency of its preparation.

In conclusion, tert-butyl N-(4-cyano-2-methylphenyl)-N-cyclopropylcarbamate (CAS No. 2680780-84-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutic agents.